molecular formula C14H14F3NO3 B6182344 3-ethynyl-3-phenylmorpholine, trifluoroacetic acid CAS No. 2613384-67-9

3-ethynyl-3-phenylmorpholine, trifluoroacetic acid

Cat. No. B6182344
CAS RN: 2613384-67-9
M. Wt: 301.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethynyl-3-phenylmorpholine, trifluoroacetic acid is a chemical compound with the molecular weight of 301.27 . It is a powder at room temperature . Trifluoroacetic acid (TFA) is a known and persistent pollutant in the environment .


Synthesis Analysis

Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . TFA or acetate is also used during reversed-phase HPLC purification of peptides .


Molecular Structure Analysis

The IUPAC name for this compound is 3-ethynyl-3-phenylmorpholine 2,2,2-trifluoroacetate . The InChI code for this compound is 1S/C12H13NO.C2HF3O2/c1-2-12(10-14-9-8-13-12)11-6-4-3-5-7-11;3-2(4,5)1(6)7/h1,3-7,13H,8-10H2;(H,6,7) .


Chemical Reactions Analysis

The atmospheric degradation of certain hydrofluorocarbons (HFCs) and hydrofluoroolefins (HFOs) can lead to the production of TFA . The fraction of HFOs converted into TFA is higher than seen for the corresponding HFCs .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a molecular weight of 301.27 . The InChI code for this compound is 1S/C12H13NO.C2HF3O2/c1-2-12(10-14-9-8-13-12)11-6-4-3-5-7-11;3-2(4,5)1(6)7/h1,3-7,13H,8-10H2;(H,6,7) .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethynyl-3-phenylmorpholine, trifluoroacetic acid involves the reaction of 3-phenylmorpholine with ethynylmagnesium bromide followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "3-phenylmorpholine", "ethynylmagnesium bromide", "trifluoroacetic acid" ], "Reaction": [ "Add ethynylmagnesium bromide to a solution of 3-phenylmorpholine in anhydrous ether", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with dilute hydrochloric acid", "Extract the organic layer with ether", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the organic layer under reduced pressure", "Add trifluoroacetic acid to the residue", "Stir the reaction mixture at room temperature for several hours", "Concentrate the reaction mixture under reduced pressure", "Purify the product by column chromatography" ] }

CAS RN

2613384-67-9

Molecular Formula

C14H14F3NO3

Molecular Weight

301.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.